Ethyl N-(2,6-dimethoxyquinoxalin-3-yl)carbamate

• Molecular Formula: C13H15N3O4
• Molecular Weight: 277.28 g/mol
• IUPAC Name: ethyl N-(3,7-dimethoxyquinoxalin-2-yl)carbamate
• InChI: InChI=1S/C13H15N3O4/c1-4-20-13(17)16-11-12(19-3)15-9-6-5-8(18-2)7-10(9)14-11/h5-7H,4H2,1-3H3,(H,14,16,17)
• InChI Key: RJMZYAUSCPKCKY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC1=NC2=C(C=CC(=C2)OC)N=C1OC

Description

Ethyl N-(2,6-dimethoxyquinoxalin-3-yl)carbamate is a useful research compound. Its molecular formula is C13H15N3O4 and its molecular weight is 277.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Amino-2,6-dimethoxyquinoxaline (616 mg, 3.00 mmol) and ethyl chloroformate (391 mg, 3.60 mmol) were dissolved in dichloromethane (50 ml) at room temperature and thereto pyridine (285 mg, 3.60 mmol) was added. The resulting mixture was stirred at room temperature for 10 hours and concentrated under the reduced pressure to remove the solvent, and purified by SiO2 column chromatography. Extraction of the residue with a n-hexane:ethyl acetate (3:1) mixture and concentration gave 799 mg of the titled compound (yield, 96%).